1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(4-methoxy-2-methylphenyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization of Novel Compounds
The development of new synthetic methodologies for heterocyclic compounds has been a significant focus. For instance, the synthesis of novel compounds through reactions involving aminomethylation or cyclization processes showcases the versatility of such chemical frameworks in generating diverse and potentially bioactive molecules (Dotsenko et al., 2012), (Abu‐Hashem et al., 2020).
Investigation of Structural and Electronic Properties
Research into the structural and electronic properties of anticonvulsant drugs, including compounds related to the one , provides insights into their interaction mechanisms and potential therapeutic applications. The crystal structures and molecular orbital calculations offer valuable data on the orientation and electronic characteristics crucial for their biological activities (Georges et al., 1989).
Potential Antimicrobial and Antiviral Applications
Some studies explore the antimicrobial and antiviral potential of pyridine derivatives, indicating that these compounds could serve as a basis for developing new therapeutic agents. The assessment of their activity against various microorganisms and viruses provides a foundation for further drug discovery efforts (Bakhite et al., 2014), (Flefel et al., 2018).
Pharmacological Activities
Investigations into the analgesic and antiparkinsonian activities of derivatives from compounds similar to "1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(4-methoxy-2-methylphenyl)piperidine-4-carboxamide" reveal the potential of these molecules in treating pain and Parkinson's disease. These studies contribute to our understanding of how structural modifications can influence biological activity, paving the way for the development of new therapeutic agents (Amr et al., 2008).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)-N-(4-methoxy-2-methylphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O2/c1-14-12-17(27-2)6-7-18(14)22-21(26)15-8-10-25(11-9-15)20-13-16-4-3-5-19(16)23-24-20/h6-7,12-13,15H,3-5,8-11H2,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUQYQYBYMPAVTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)C2CCN(CC2)C3=NN=C4CCCC4=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.